Cas no 25339-02-0 (Benzenesulfonamide,N,N'-carbazole-3,6-diylbis[amino- (8CI))
25339-02-0 structure
Product Name:Benzenesulfonamide,N,N'-carbazole-3,6-diylbis[amino- (8CI)
CAS No:25339-02-0
MF:C24H21N5O4S2
MW:507.58464217186
CID:282753
PubChem ID:212887
Update Time:2025-04-19
Benzenesulfonamide,N,N'-carbazole-3,6-diylbis[amino- (8CI) Chemical and Physical Properties
Names and Identifiers
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- DTXSID70948182
- Benzenesulfonamide, N,N'-carbazole-3,6-diylbis(amino-
- 25339-02-0
- N,N'-Carbazole-3,6-diylbis(aminobenzenesulfonamide)
- N,N'-(9H-Carbazole-3,6-diyl)bis(2-aminobenzene-1-sulfonamide)
- Benzenesulfonamide,N,N'-carbazole-3,6-diylbis[amino- (8CI)
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- Inchi: 1S/C24H21N5O4S2/c25-19-5-1-3-7-23(19)34(30,31)28-15-9-11-21-17(13-15)18-14-16(10-12-22(18)27-21)29-35(32,33)24-8-4-2-6-20(24)26/h1-14,27-29H,25-26H2
- InChI Key: YNBLYKVQIJMPJP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1N)(NC1C=CC2=C(C=1)C1C=C(C=CC=1N2)NS(C1C=CC=CC=1N)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 507.10373
- Monoisotopic Mass: 507.10349652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 874
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 177Ų
Experimental Properties
- PSA: 160.17
Benzenesulfonamide,N,N'-carbazole-3,6-diylbis[amino- (8CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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